Cas no 488-73-3 ((+)-proto-Quercitol)

• Product Name: (+)-proto-Quercitol
• CAS No: 488-73-3
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 932126
• PubChem ID: 87557885
• Update Time: 2025-10-29

(+)-proto-Quercitol Chemical and Physical Properties

Names and Identifiers

• (+)-proto-quercitol
• D-chiro-Inositol, 2-deoxy-
• CYCLOHEXANE-1,2,3,4,5-PENTOL
• (+)-proto-Quericitol
• Acorn sugar
• D-Quercitol
• (1R,2S,4S,5R)-cyclohexane-1,2,3,4,5-pentol
• 1-L-1,3
• 1L-1,3,4
• 1L-1,3,4 2,5-Cyclohexanepentol
• 2,5-CYCLOHEXANEPENTOL
• 5-Deoxyinositol
• D-chiro-Inositol,2-deoxy
• pentahydroxycyclohexane
• Viburnitol
• 1L-1,3,4/2,5-Cyclohexanepentol
• (+)-Quercitol
• Quercitol
• M8H1D7SDLM
• (1~{R},2~{S},4~{S},5~{R})-cyclohexane-1,2,3,4,5-pentol
• 2-Deoxy-myo-inositol
• Q0071
• C08258
• HQ8
• CHEMBL1950778
• SCHEMBL6079050
• INOSITOL, 2-DEOXY-, D-CHIRO-
• (+)-PROTOQUERCITOL
• UNII-M8H1D7SDLM
• QUERCITOL, D-
• 488-73-3
• DTXSID80197609
• D-1-deoxy-muco-inositol
• Q4639585
• D-QUERCITOL [MI]
• MFCD06797163
• HY-W145689
• CHEBI:27371
• CS-0226131
• (-)-viburnitol
• ConMedNP.2482
• ConMedNP.2483
• 1L-1,2,4/3,5-cyclohexanepentol
• 2-Deoxy-epi-inositol
• D-1-deoxy-myo-inositol
• UB_MBA_65.1
• IMPKVMRTXBRHRB-MBMOQRBOSA-N
• G85437
• (+)-proto-Quercitol

• MDL： MFCD06797163
• Inchi： 1S/C6H12O5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-11H,1H2/t2-,3-,4+,5+/m1/s1
• InChI Key： IMPKVMRTXBRHRB-MBMOQRBOSA-N
• SMILES： OC1[C@H]([C@@H](C[C@H]([C@@H]1O)O)O)O

Computed Properties

• Exact Mass: 164.06800
• Monoisotopic Mass: 164.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.7
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: Not determined
• Density: 1.5845
• Melting Point: 237°C(lit.)
• Boiling Point: 211.61°C (rough estimate)
• Refractive Index: 1.4230 (estimate)
• PSA: 101.15000
• LogP: -2.80540
• Merck: 8036
• Specific Rotation: D20 +24 to +26°
• Solubility: Not determined

(+)-proto-Quercitol Security Information

• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols

Additional information on (+)-proto-Quercitol

Exploring the Properties and Applications of (+)-Proto-Quercitol (CAS No. 488-73-3)

(+)-Proto-Quercitol, also known by its CAS registry number 488-73-3, is a naturally occurring compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, classified as a diol, is primarily found in certain plant species and exhibits a wide range of biological activities that make it a subject of interest for researchers and industry professionals alike.

The molecular structure of (+)-Proto-Quercitol consists of a quinic acid backbone with hydroxyl groups, which contributes to its antioxidant properties. Recent studies have highlighted its ability to scavenge free radicals, making it a promising candidate for use in antioxidant formulations. In addition, the compound has shown potential in the food industry as a natural preservative, extending the shelf life of perishable products without compromising their nutritional value.

One of the most exciting developments involving (+)-Proto-Quercitol is its application in the field of cosmetics. Researchers have found that this compound can effectively protect skin cells from oxidative stress, thereby reducing signs of aging and improving overall skin health. This has led to its inclusion in various skincare products, such as anti-aging serums and moisturizers.

The synthesis and extraction methods for (+)-Proto-Quercitol have also been a focus of recent research. Traditional extraction techniques involve solvent-based methods, which can be inefficient and environmentally harmful. However, advancements in green chemistry have introduced more sustainable approaches, such as supercritical fluid extraction and enzymatic hydrolysis, which are both eco-friendly and yield higher purity levels.

In terms of pharmacological applications, (+)-Proto-Quercitol has demonstrated potential as an anti-inflammatory agent. Studies conducted on animal models have shown that it can reduce inflammation by inhibiting key inflammatory pathways. This opens up possibilities for its use in treating conditions such as arthritis and inflammatory bowel disease.

The global market for natural compounds like (+)-Proto-Quercitol is growing rapidly, driven by increasing consumer demand for natural and sustainable products. According to recent market analyses, the demand for this compound is expected to rise significantly over the next five years, particularly in the food and cosmetic industries.

In conclusion, (+)-Proto-Quercitol (CAS No. 488-73-3) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, coupled with its natural origin, make it an attractive option for researchers and manufacturers seeking innovative solutions. As ongoing research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in various sectors in the coming years.